Cas no 64633-46-1 (1,3-Propanediamine,N1-(4-chloro-2-methylphenyl)-N3,N3-dimethyl-N1-(2-methylphenyl)-, hydrochloride(1:1))

• Product Name: 1,3-Propanediamine,N1-(4-chloro-2-methylphenyl)-N3,N3-dimethyl-N1-(2-methylphenyl)-, hydrochloride(1:1)
• CAS No: 64633-46-1
• MF: C₁₉H₂₆Cl₂N₂
• MW: 353.329143047333
• CID: 505234
• PubChem ID: 3049259
• Update Time: 2025-04-19

1,3-Propanediamine,N1-(4-chloro-2-methylphenyl)-N3,N3-dimethyl-N1-(2-methylphenyl)-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-(4-chloro-2-methylphenyl)-N3,N3-dimethyl-N1-(2-methylphenyl)-, hydrochloride(1:1)
• N'-(4-chloro-2-methylphenyl)-N,N-dimethyl-N'-(2-methylphenyl)propane-1,3-diamine,hydrochloride
• 64633-46-1
• 1,3-Propanediamine, N-(4-chloro-2-methylphenyl)-N',N'-dimethyl-N-(2-methylphenyl)-, monohydrochloride
• N-(4-Chloro-2-methylphenyl)-N',N'-dimethyl-N-(2-methylphenyl)-1,3-propanediamine HCl
• DTXSID30214890

• Inchi： 1S/C19H25ClN2.ClH/c1-15-8-5-6-9-18(15)22(13-7-12-21(3)4)19-11-10-17(20)14-16(19)2;/h5-6,8-11,14H,7,12-13H2,1-4H3;1H
• InChI Key： KMZBVRFRJMYHEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N(C1C=CC=CC=1C)CCCN(C)C.Cl

Computed Properties

• Exact Mass: 352.147304
• Monoisotopic Mass: 352.147304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• Boiling Point: 433.4°C at 760 mmHg
• Flash Point: 215.9°C